N'-{[(4-chloro-2-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-(4-chloro-2-methylphenoxy)acetate
• InChI: InChI=1S/C17H17ClN2O3/c1-11-3-5-13(6-4-11)17(19)20-23-16(21)10-22-15-8-7-14(18)9-12(15)2/h3-9H,10H2,1-2H3,(H2,19,20)
• InChI Key: WDFQICFFSZPSDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Cl)C)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Cl)C)/N
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

N-{[(4-chloro-2-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by its chemical name, cloxyfonac. In

Mechanism of Action

The mechanism of action of cloxyfonac is not fully understood. However, studies have shown that it inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, cloxyfonac may reduce inflammation and pain.
Biochemical and Physiological Effects:
Cloxyfonac has been shown to have a number of biochemical and physiological effects. Studies have shown that it can reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, cloxyfonac has been shown to reduce the expression of adhesion molecules, which play a key role in the recruitment of immune cells to sites of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using cloxyfonac in lab experiments is its specificity for COX-2. Unlike other nonsteroidal anti-inflammatory drugs (NSAIDs) that inhibit both COX-1 and COX-2, cloxyfonac specifically targets COX-2, which may reduce the risk of side effects such as gastrointestinal bleeding. However, one of the limitations of using cloxyfonac in lab experiments is its relatively low potency compared to other COX-2 inhibitors.

Future Directions

There are several future directions for research on cloxyfonac. One area of research is the development of more potent analogs of cloxyfonac that may have greater efficacy in the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of cloxyfonac and its effects on various biochemical and physiological pathways. Finally, more research is needed to explore the potential applications of cloxyfonac in other areas of scientific research.

Synthesis Methods

The synthesis of cloxyfonac involves the reaction of 4-methylbenzenecarboximidamide with 4-chloro-2-methylphenol in the presence of acetic anhydride. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Cloxyfonac has been studied for its potential applications in various fields of scientific research. One of the main areas of research has been in the field of cancer treatment. Studies have shown that cloxyfonac has anti-cancer properties and can inhibit the growth of cancer cells in vitro. Additionally, cloxyfonac has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.